Cas no 2171990-62-6 (1-Cyano-1-methylethane-1-sulfonamide)

1-Cyano-1-methylethane-1-sulfonamide is a specialized sulfonamide derivative characterized by its cyano and methyl functional groups, which contribute to its reactivity and potential utility in organic synthesis. The compound’s structure offers versatility as an intermediate in the preparation of pharmaceuticals, agrochemicals, or other fine chemicals, where the sulfonamide moiety can serve as a key pharmacophore or functional handle. Its cyano group enhances electrophilicity, facilitating nucleophilic addition reactions, while the methyl substitution may influence steric and electronic properties. This compound is of interest in research and industrial applications requiring tailored sulfonamide-based building blocks with controlled reactivity. Proper handling and storage are recommended due to potential sensitivity to moisture or reactive conditions.

1-Cyano-1-methylethane-1-sulfonamide structure

2171990-62-6 structure

Product Name:1-Cyano-1-methylethane-1-sulfonamide

CAS No:2171990-62-6

MF:C₄H₈N₂O₂S

MW:148.183519363403

CID:5780024

PubChem ID:165589542

Update Time:2025-05-27

1-Cyano-1-methylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- EN300-1619014
- 1-cyano-1-methylethane-1-sulfonamide
- 2171990-62-6
- 2-Propanesulfonamide, 2-cyano-
- 1-Cyano-1-methylethane-1-sulfonamide
- Inchi： 1S/C4H8N2O2S/c1-4(2,3-5)9(6,7)8/h1-2H3,(H2,6,7,8)
- InChI Key： QUPOTHZMUTWTQS-UHFFFAOYSA-N
- SMILES： S(C(C#N)(C)C)(N)(=O)=O

Computed Properties

Exact Mass: 148.03064868g/mol
Monoisotopic Mass: 148.03064868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 92.3Å²

Experimental Properties

Density: 1.314±0.06 g/cm3(Predicted)
Boiling Point: 311.0±44.0 °C(Predicted)
pka: 8.62±0.60(Predicted)

1-Cyano-1-methylethane-1-sulfonamide Pricemore >>

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Enamine	EN300-1619014-50mg	1-cyano-1-methylethane-1-sulfonamide	2171990-62-6	50mg	$1188.0	2023-09-23
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